Anacardic acid

Specification

• CAS No.: 16611-84-0
• Molecular Formula: C22H36O3
• Molecular Weight: 348.5 g/mol
• IUPAC Name: 2-hydroxy-6-pentadecylbenzoic acid
• Standard InChI: InChI=1S/C22H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(23)21(19)22(24)25/h15,17-18,23H,2-14,16H2,1H3,(H,24,25)
• Standard InChI Key: ADFWQBGTDJIESE-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
• Canonical SMILES: CCCCCCCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
• Appearance: Solid powder
• Melting Point: 92.5 - 93 °C

Introduction

Structural Features:

• Core structure: Salicylic acid (2-hydroxybenzoic acid)

• Substituents: Long alkyl chain (15-17 carbons), which may be saturated or unsaturated

• Molecular Formula: $C_{22}H_{36}O_3$

• Molecular Weight: 348.52 g/mol

Property	Value
Molecular Formula	$C_{22}H_{36}O_3$
Molecular Weight	348.52 g/mol
CAS Number	16611-84-0
Solubility	Soluble in organic solvents
Functional Groups	Hydroxyl (-OH), carboxylic acid (-COOH)

Biological Activities

Anacardic acid exhibits a wide range of biological activities, making it a promising compound for pharmacological applications.

Antimicrobial Activity

Anacardic acid demonstrates potent antibacterial, antifungal, and antiviral properties:

• Bactericidal effects: Effective against Streptococcus mutans and Staphylococcus aureus (including methicillin-resistant strains).

• Antifungal activity: Inhibits fungal pathogens by disrupting cell wall integrity.

• Antiviral potential: Investigated for activity against viruses such as SARS-CoV-2 and hepatitis C.

Enzyme Inhibition

Anacardic acid is a noncompetitive inhibitor of several clinically relevant enzymes:

• Histone acetyltransferases (HATs): Inhibits p300/CBP-associated factor (PCAF) and p300 HAT activity (IC$_{50}$ values ~5–8 μM), impacting gene expression.

• NF-κB pathway: Suppresses nuclear factor-kappa B (NF-κB) activation, reducing inflammation and promoting apoptosis.

• α-glucosidase: Demonstrates strong inhibitory activity, suggesting potential for diabetes management (IC$_{50}$: ~1.78–3.31 μg/mL).

Anticancer Effects

Anacardic acid exhibits antiproliferative and pro-apoptotic effects in various cancer cell lines:

• Suppresses tumor growth by inhibiting HATs and NF-κB signaling.

• Sensitizes cancer cells to radiation therapy and chemotherapeutic agents like cisplatin.

Pharmacokinetics

Preliminary studies indicate that anacardic acid has moderate drug-like properties:

• Absorption and bioavailability are influenced by its lipophilic nature.

• Predicted to cross biological membranes effectively due to its hydrophobic alkyl chain.

Diabetes Management

Anacardic acids from CNSL have shown promise as α-glucosidase inhibitors, outperforming standard drugs like acarbose in vitro.

Cancer Therapy

The compound’s ability to inhibit HATs and NF-κB positions it as a potential anticancer agent, particularly for radiosensitization and chemoprotection.

Neuroprotection

Emerging evidence suggests that anacardic acid may have anxiolytic and neuroprotective effects through modulation of oxidative stress pathways.